![molecular formula C14H19ClN2O2 B4401920 4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride](/img/structure/B4401920.png)
4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride
Overview
Description
4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride, also known as MPB, is a chemical compound that has been widely used in scientific research. It is a selective antagonist of the serotonin 5-HT3 receptor and has been shown to have various biochemical and physiological effects.
Mechanism of Action
4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride acts as a competitive antagonist of the 5-HT3 receptor, which is a ligand-gated ion channel that is widely distributed in the central and peripheral nervous systems. The 5-HT3 receptor is involved in the regulation of neurotransmitter release, and its blockade by this compound results in the inhibition of neurotransmitter release. This leads to various physiological effects, including the reduction of nausea and vomiting, the modulation of pain perception, and the regulation of gut motility.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the frequency and severity of chemotherapy-induced nausea and vomiting. This compound has also been shown to reduce pain perception in animal models of neuropathic pain. Additionally, this compound has been shown to modulate gut motility and sensitivity, which may have implications for the treatment of gastrointestinal disorders.
Advantages and Limitations for Lab Experiments
4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride has several advantages for use in lab experiments. It is a selective antagonist of the 5-HT3 receptor, which allows for the specific study of the role of this receptor in various physiological processes. This compound is also stable and can be easily synthesized in large quantities. However, there are also limitations to the use of this compound in lab experiments. Its effects may be confounded by the presence of other receptors, and its use may be limited by its solubility and bioavailability.
Future Directions
There are several future directions for the study of 4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride. One direction is the investigation of its potential therapeutic applications in the treatment of various neurological and gastrointestinal disorders. Another direction is the study of its effects on other receptors and neurotransmitter systems, which may provide insight into its mechanism of action. Additionally, the development of more selective and potent antagonists of the 5-HT3 receptor may provide new tools for the study of this receptor.
Scientific Research Applications
4-[3-(4-morpholinyl)propoxy]benzonitrile hydrochloride has been widely used in scientific research as a selective antagonist of the serotonin 5-HT3 receptor. It has been shown to have various applications in the field of neuroscience, including the study of the role of the 5-HT3 receptor in learning and memory, anxiety, depression, and addiction. This compound has also been used in the study of gastrointestinal disorders, as the 5-HT3 receptor is involved in the regulation of gut motility and sensitivity.
properties
IUPAC Name |
4-(3-morpholin-4-ylpropoxy)benzonitrile;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2.ClH/c15-12-13-2-4-14(5-3-13)18-9-1-6-16-7-10-17-11-8-16;/h2-5H,1,6-11H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAZMSYUKBFUASD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCOC2=CC=C(C=C2)C#N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.